![molecular formula C43H70O15 B605641 Spirostan-3-yl pentopyranosyl-(1->4)-[pentopyranosyl-(1->6)]hexopyranoside CAS No. 131123-73-4](/img/structure/B605641.png)
Spirostan-3-yl pentopyranosyl-(1->4)-[pentopyranosyl-(1->6)]hexopyranoside
Overview
Description
Aspafilioside B is a steroidal saponin extracted from Asparagus filicinus that inhibits the growth and proliferation of HCC cell lines.
Scientific Research Applications
Cytotoxic Activities : Numerous studies have identified the cytotoxic properties of various spirostane saponins. For instance, compounds isolated from Acacia saligna, Allium flavum, and Bletilla striata demonstrated significant cytotoxicities against various tumor cell lines, including liver and colorectal cancer cells (Gedara & Galala, 2014); (Rezgui et al., 2014); (Wang & Meng, 2015).
Antimycotic and Antifungal Activities : Spirostane glycosides have been found to exhibit antimycotic and antifungal activities. Studies on compounds from Solanum chrysotrichum and Solanum hispidum have shown significant activity against fungal pathogens like Trichophyton mentagrophytes and T. rubrum (Zamilpa et al., 2002); (González et al., 2004).
Insect Repellent Properties : A study on Solanum laxum found that a spirostanic saponin exhibited repellent (toxic) activity against the aphid Schizaphis graminum, making it the first spirostane glycoside reported with such activity (Soulé et al., 2000).
Anti-inflammatory Activities : Spirostane glycosides have shown potential in anti-inflammatory applications. Compounds from Polygonatum kingianum and Tupistra chinensis demonstrated inhibitory effects on nitric oxide production in lipopolysaccharide-stimulated cells, suggesting anti-inflammatory potential (Tran Thu Ha & Phan Van Kiem, 2021); (Xiang et al., 2016).
Molluscicidal Activities : Spirostane saponins from Asparagus sprengeri showed molluscicidal properties against Biomphalaria alexandrina snails, highlighting another potential application of these compounds (Mohamed, 2007).
properties
CAS RN |
131123-73-4 |
|---|---|
Product Name |
Spirostan-3-yl pentopyranosyl-(1->4)-[pentopyranosyl-(1->6)]hexopyranoside |
Molecular Formula |
C43H70O15 |
Molecular Weight |
827.01 |
IUPAC Name |
2-[[4,5-dihydroxy-6-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl)oxy-3-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-2-yl]methoxy]oxane-3,4,5-triol |
InChI |
InChI=1S/C43H70O16/c1-19-7-12-43(55-15-19)20(2)30-28(59-43)14-25-23-6-5-21-13-22(8-10-41(21,3)24(23)9-11-42(25,30)4)56-40-36(51)33(48)37(58-39-35(50)32(47)27(45)17-53-39)29(57-40)18-54-38-34(49)31(46)26(44)16-52-38/h19-40,44-51H,5-18H2,1-4H3 |
InChI Key |
LGUTXUSCHKEEJA-BFTDEGHSSA-N |
SMILES |
CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)OC7C(C(C(C(O7)COC8C(C(C(CO8)O)O)O)OC9C(C(C(CO9)O)O)O)O)O)C)C)C)OC1 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Aspafilioside B; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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